![molecular formula C15H15NO2S B7662530 N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide](/img/structure/B7662530.png)
N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide
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Overview
Description
N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide (OTPP) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. OTPP is a derivative of the compound thioctic acid, which is a naturally occurring antioxidant in the body. In
Mechanism of Action
The mechanism of action of N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide is not fully understood, but it is believed to be related to its antioxidant properties. This compound has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, in cells. Additionally, this compound has been shown to reduce the production of reactive oxygen species, which can cause damage to cells and tissues.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research studies. This compound has been shown to reduce inflammation and oxidative stress in cells and tissues. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in rats with induced diabetes. This compound has also been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide in lab experiments is its relatively low cost compared to other compounds with similar properties. Additionally, this compound is stable and easy to synthesize, making it a convenient compound to work with in the lab. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide. One area of research could focus on further understanding the mechanism of action of this compound. Additionally, research could investigate the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on developing novel derivatives of this compound with improved therapeutic properties.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been studied for its anti-inflammatory, neuroprotective, and anticancer effects, among other potential therapeutic properties. While the mechanism of action of this compound is not fully understood, it is believed to be related to its antioxidant properties. Future research on this compound could focus on further understanding its mechanism of action and developing novel derivatives with improved therapeutic properties.
Synthesis Methods
The synthesis of N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide involves the reaction of thioctic acid with phenylacetyl chloride in the presence of triethylamine. This reaction results in the formation of this compound as a white solid with a melting point of 115-117 °C. The purity of this compound can be determined using high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide has been studied for its potential therapeutic properties in various scientific research studies. One study found that this compound has anti-inflammatory effects in rats with induced arthritis. Another study found that this compound has neuroprotective effects in rats with induced cerebral ischemia. Additionally, this compound has been studied for its potential use in the treatment of diabetes and cancer.
Properties
IUPAC Name |
N-(2-oxo-2-thiophen-2-ylethyl)-2-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2S/c1-11(12-6-3-2-4-7-12)15(18)16-10-13(17)14-8-5-9-19-14/h2-9,11H,10H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKRYXCJOZIVEFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)C(=O)NCC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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